Cas no 105785-68-0 (Benzoxazole, 2-[(3-nitrophenoxy)methyl]-)

• Product Name: Benzoxazole, 2-[(3-nitrophenoxy)methyl]-
• CAS No: 105785-68-0
• MF: C₁₄H₁₀N₂O₄
• MW: 270.240203380585
• CID: 1166982
• Update Time: 2024-07-26

Benzoxazole, 2-[(3-nitrophenoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-[(3-nitrophenoxy)methyl]-

• Inchi： 1S/C14H10N2O4/c17-16(18)10-4-3-5-11(8-10)19-9-14-15-12-6-1-2-7-13(12)20-14/h1-8H,9H2
• InChI Key： ADYFZZJFEOQNNG-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2N=C1COC1=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 270.0641

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• Boiling Point: 451.1±25.0 °C(Predicted)
• PSA: 78.4
• pka: 1.03±0.10(Predicted)